![molecular formula C16H15N3O4S B4425142 3-(3,4-dimethoxyphenyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide](/img/structure/B4425142.png)
3-(3,4-dimethoxyphenyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide
Overview
Description
3-(3,4-dimethoxyphenyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide, also known as DTA-1, is a small molecule that has been extensively studied for its potential therapeutic applications in treating various diseases. DTA-1 is a potent agonist of glucocorticoid-induced tumor necrosis factor receptor (GITR) and has been shown to have immunomodulatory effects.
Mechanism of Action
3-(3,4-dimethoxyphenyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide is a potent agonist of GITR, a member of the tumor necrosis factor receptor superfamily. Activation of GITR by this compound leads to the activation of downstream signaling pathways, resulting in the modulation of immune responses. This compound has been shown to enhance the activity of regulatory T cells, which can suppress autoimmune responses, and to promote the activation of effector T cells, which can enhance anti-tumor responses.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models, this compound has been shown to enhance anti-tumor immunity, suppress autoimmune responses, and promote the clearance of viral infections. This compound has also been shown to be well-tolerated in animal models and has a favorable safety profile.
Advantages and Limitations for Lab Experiments
3-(3,4-dimethoxyphenyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. This compound has also been shown to be stable in solution and can be stored for extended periods of time. However, this compound has some limitations for lab experiments. It is a potent immunomodulatory agent and can have complex effects on the immune system, which can make it difficult to interpret experimental results. In addition, this compound can be expensive to produce, which can limit its availability for some experiments.
Future Directions
There are several future directions for research on 3-(3,4-dimethoxyphenyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide. One area of interest is the development of combination therapies that include this compound and other cancer therapies. This compound has been shown to enhance the efficacy of other cancer therapies, and combination therapies may have synergistic effects. Another area of interest is the development of this compound as a treatment for autoimmune diseases. This compound has been shown to have potent immunomodulatory effects and may be effective in treating a range of autoimmune diseases. Finally, there is interest in exploring the antiviral activity of this compound further. This compound has been shown to have activity against several viruses, and further research may identify additional viruses that are susceptible to this compound.
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide has been extensively studied for its potential therapeutic applications in treating various diseases, including cancer, autoimmune diseases, and infectious diseases. In preclinical studies, this compound has been shown to have potent anti-tumor activity and can enhance the efficacy of other cancer therapies. This compound has also been shown to have immunomodulatory effects and can suppress autoimmune responses in animal models of autoimmune diseases. In addition, this compound has been shown to have antiviral activity against several viruses, including influenza and hepatitis C virus.
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-N-(thiophen-2-ylmethyl)-1,2,4-oxadiazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4S/c1-21-12-6-5-10(8-13(12)22-2)14-18-16(23-19-14)15(20)17-9-11-4-3-7-24-11/h3-8H,9H2,1-2H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJEOVYKYUWKIRA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)C(=O)NCC3=CC=CS3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.